5-Methoxy-2-methyl-4H-chromen-4-one

• IUPAC Name: 5-methoxy-2-methylchromen-4-one
• InChI: InChI=1S/C11H10O3/c1-7-6-8(12)11-9(13-2)4-3-5-10(11)14-7/h3-6H,1-2H3
• InChI Key: VMYWMHRGHYPDRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(O1)C=CC=C2OC
• Molecular Formula: C11H10O3
• DSSTOX Substance ID: DTXSID50470597
• Molecular Weight: 190.19 g/mol
• CAS RN: 22105-23-3

Description

Synthesis Analysis

The synthesis of 4-chromanone-derived compounds, which include “5-Methoxy-2-methyl-4H-chromen-4-one”, has been a subject of several studies. These compounds act as major building blocks in a large class of medicinal compounds, and synthetic compounds exhibit a broad variety of remarkable biological and pharmaceutical activities.

Scientific Research Applications

Anti-Cancer Activity

5-Methoxy-2-methyl-4H-chromen-4-one derivatives have shown potential in anti-cancer research. A study by Venkateswararao et al. (2014) demonstrated that bis-chromenone derivatives exhibit micromolar level in vitro anti-proliferative activity against human cancer cell lines. The structure-activity relationship (SAR) studies indicate bis-chromone as a basic scaffold for designing anticancer agents, with certain modifications enhancing the activity (Venkateswararao et al., 2014).

PET Imaging Agents

Gao et al. (2012) explored the synthesis of carbon-11-labeled chromen-4-one derivatives as potential PET (Positron Emission Tomography) agents for imaging DNA repair enzyme DNA-PK in cancer. Their research produced target tracers which were prepared with high radiochemical yields and specific activity, highlighting their potential in cancer imaging (Gao et al., 2012).

Natural Product Research

Anh et al. (2014) isolated a new chromone, related to 5-Methoxy-2-methyl-4H-chromen-4-one, from Hymenocallis littoralis, an Amaryllidaceae plant. This discovery contributes to the understanding of natural products and their potential applications in various fields, including pharmacology (Anh et al., 2014).

Fluorescence Properties

The fluorophore 8-methoxy-4-methyl-2H-benzo[g]chromen-2-one exhibits unusual fluorescence properties, as reported by Uchiyama et al. (2006). This compound is almost non-fluorescent in aprotic solvents but strongly fluoresces in protic solvents, suggesting potential applications in developing fluorogenic sensors (Uchiyama et al., 2006).

Radical Scavenger Activity

Marino et al. (2016) investigated the antioxidant properties of 5-Methoxy-2-methyl-4H-chromen-4-one derivatives. Their research, using density functional theory, suggests these compounds have significant free radical scavenging activity, with the efficacy influenced by the polarity of the environment and the position of functional groups (Marino et al., 2016).

Safety and Hazards

There is limited information available on the safety and hazards of “5-Methoxy-2-methyl-4H-chromen-4-one”. It is recommended to handle this compound with appropriate safety measures.

Future Directions

The future directions for the study of “5-Methoxy-2-methyl-4H-chromen-4-one” and similar compounds could include further exploration of their synthesis, chemical reactions, mechanisms of action, and biological and pharmaceutical activities.